Cas no 31333-36-5 (Propyl nitroacetate)

Propyl nitroacetate structure
Propyl nitroacetate structure
Product Name:Propyl nitroacetate
CAS No:31333-36-5
MF:C5H9NO4
MW:147.129261732101
CID:2821622
PubChem ID:14288165
Update Time:2025-04-21

Propyl nitroacetate Chemical and Physical Properties

Names and Identifiers

    • 31333-36-5
    • SCHEMBL8716689
    • Propyl nitroacetate
    • DTXSID90558469
    • Inchi: 1S/C5H9NO4/c1-2-3-10-5(7)4-6(8)9/h2-4H2,1H3
    • InChI Key: XQMNREAJJOSXMH-UHFFFAOYSA-N
    • SMILES: O(C(C[N+](=O)[O-])=O)CCC

Computed Properties

  • Exact Mass: 147.05315777Da
  • Monoisotopic Mass: 147.05315777Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.1Ų
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